Cas no 922876-32-2 (N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide)
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-4-(4-methoxyphenyl)sulfonylbutanamide
- N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide
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- Inchi: 1S/C18H21NO4S/c1-23-16-9-11-17(12-10-16)24(21,22)13-5-8-18(20)19-14-15-6-3-2-4-7-15/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,19,20)
- InChI Key: UNTZUQZIMQUVQO-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2814-1633-2μmol |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-5μmol |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-10μmol |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-20μmol |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-1mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-2mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-3mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-4mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-5mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2814-1633-10mg |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide |
922876-32-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide
Comprehensive Guide to N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 922876-32-2): Properties, Applications, and Market Insights
N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 922876-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a benzyl group with a methoxybenzenesulfonyl moiety. The compound's chemical formula and molecular weight make it particularly interesting for researchers exploring novel bioactive molecules.
Recent trends in drug discovery and medicinal chemistry have increased the demand for sulfonamide-based compounds like N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide. Many researchers are investigating its potential as a pharmacological intermediate or as a building block for more complex therapeutic agents. The presence of both sulfonyl and amide functional groups in its structure makes it particularly valuable for creating hydrogen bond networks, which are crucial in drug-receptor interactions.
The physical properties of N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide include its typical appearance as a white to off-white crystalline powder with specific melting point and solubility characteristics. These properties are essential for researchers working on formulation development or analytical method validation. The compound's stability under various pH conditions and its compatibility with common organic solvents make it suitable for diverse laboratory applications.
In the context of current biomedical research trends, N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide has shown promise in preliminary studies related to enzyme inhibition and receptor modulation. While not yet approved for therapeutic use, its structural features align with compounds being investigated for various biological targets. Researchers are particularly interested in how modifications to its core structure might enhance bioavailability or target specificity.
The synthetic pathway for N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high chemical purity and yield optimization. Current process chemistry research focuses on developing more efficient synthetic routes that reduce environmental impact while maintaining product quality - a response to the growing demand for green chemistry approaches in pharmaceutical manufacturing.
From a market perspective, the demand for N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. The compound's CAS number (922876-32-2) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global chemical commerce.
Quality control of N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals. Recent advancements in analytical technology have enabled more precise characterization of such specialized compounds, addressing the pharmaceutical industry's need for high-purity intermediates.
Storage and handling of N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide require standard laboratory precautions for organic compounds. Proper chemical storage conditions typically include protection from moisture and extreme temperatures, with recommendations based on the compound's specific stability profile. These considerations are particularly important for maintaining the integrity of research samples over extended periods.
The future research directions for N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide may include exploration of its potential in structure-activity relationship studies or as a scaffold for developing new chemical entities. As the pharmaceutical industry continues to seek innovative approaches to drug design, compounds with such versatile structures are likely to remain valuable tools in medicinal chemistry research.
For researchers sourcing N-benzyl-4-(4-methoxybenzenesulfonyl)butanamide, it's important to verify the supplier's quality certifications and analytical data. The compound's specialized nature means that working with reputable suppliers who can provide comprehensive technical documentation is crucial for ensuring research reproducibility and reliability.
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